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Compound of Interest

Compound Name: 5-Oxodecanoyl-CoA

Cat. No.: B15550595

This guide provides immediate and essential safety, handling, and disposal information for
researchers, scientists, and drug development professionals working with 5-Oxodecanoyl-
CoA. Adherence to these protocols is critical for ensuring a safe laboratory environment and
maintaining experimental integrity.

Chemical Identifier:
o Name: 5-Oxodecanoyl-CoA

e Synonyms: 5-Oxodecanoyl-coenzyme A

Hazard Identification and Classification

5-Oxodecanoyl-CoA is classified with the following hazards:

o Acute toxicity, oral (Category 4), H302: Harmful if swallowed.[1]
 Skin irritation (Category 2), H315: Causes skin irritation.[1]

o Eye irritation (Category 2), H319: Causes serious eye irritation.[1]

o Specific target organ toxicity, single exposure (Category 3), H335: May cause respiratory
irritation.[1]

Signal Word: Warning[1]
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Hazard Pictogram:
e GHSO07: Exclamation mark

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 5-Oxodecanoyl-CoA
to minimize exposure and ensure personal safety.

PPE Category Item Specification Rationale

) Chemical-resistant Nitrile or neoprene, To prevent skin
Hand Protection Co
gloves powder-free. contact and irritation.

] To protect against
) Safety glasses or Conforming to OSHA
Eye Protection splashes and eye
goggles or EN 149 standards. o
irritation.

To protect skin and
) Laboratory coat or )
Body Protection ] clothing from
disposable gown o
contamination.

Required when

NIOSH/MSHA or handling the
) ) European Standard substance as a To prevent respiratory
Respiratory Protection ] o
EN 149 approved powder or if tract irritation.
respirator dust/aerosols may be
generated.

Safe Handling and Storage Protocols

Proper handling and storage are crucial to maintain the stability of 5-Oxodecanoyl-CoA and
prevent accidental exposure.

Handling:
¢ Avoid contact with skin, eyes, and clothing.

e Avoid ingestion and inhalation.
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» Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling
the solid form to avoid dust generation.

e Wash hands thoroughly after handling.
 Remove contaminated clothing and wash it before reuse.

Storage:

Store in a cool, dry, and well-ventilated area.

Keep the container tightly closed.

Store away from incompatible substances.

For specific storage temperatures, refer to the Certificate of Analysis, though room
temperature is generally acceptable in the continental US.

Emergency and First Aid Procedures

In case of exposure, follow these first aid measures immediately.

Exposure Route First Aid Measures

If on Skin Wash with plenty of soap and water.

Rinse cautiously with water for several minutes.
If in Eyes Remove contact lenses, if present and easy to

do. Continue rinsing.

Remove the person to fresh air and keep them
If Inhaled
comfortable for breathing.

Call a poison center or doctor if you feel unwell.
If Swallowed

Rinse mouth.

Spill and Disposal Plan

Spill Containment:
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e Evacuate: Clear the area of all personnel.
o Ventilate: Ensure the area is well-ventilated.

o Contain: For powders, carefully scoop the material into a suitable container for disposal. For
solutions, absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a
sealed container.

o Clean: Decontaminate the spill area thoroughly.
Disposal:

» Dispose of 5-Oxodecanoyl-CoA and any contaminated materials in sealed, properly labeled
containers.

 All disposal must be in accordance with local, regional, and national regulations. Do not
allow the product to enter the sewage system or household garbage.

Experimental Workflow: Handling 5-Oxodecanoyl-
CoA

The following diagram outlines the standard procedure for handling 5-Oxodecanoyl-CoA in a
laboratory setting.
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Caption: Standard workflow for handling 5-Oxodecanoyl-CoA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for 5-
Oxodecanoyl-CoA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15550595#personal-protective-equipment-for-
handling-5-oxodecanoyl-coa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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